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Compound of Interest

Compound Name: 4-Chlorobutan-2-ol

Cat. No.: B1280204 Get Quote

Essential Safety and Handling Guide for 4-
Chlorobutan-2-ol
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling and

disposal of 4-Chlorobutan-2-ol. Adherence to these procedures is essential for ensuring

laboratory safety and minimizing environmental impact.

Hazard Identification and Classification
4-Chlorobutan-2-ol is a hazardous chemical that requires careful handling. Its GHS

classification indicates the following primary hazards[1]:

Flammability: Highly flammable liquid and vapor.

Health Hazards: Potential aspiration hazard, meaning it may be fatal if swallowed and enters

the airways.

Environmental Hazards: Harmful to aquatic life with long-lasting effects.
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Hazard Classification GHS Category

Flammable Liquids Category 2

Aspiration Hazard Category 1

Hazardous to the Aquatic Environment, Long-

Term Hazard
Category 3

Data sourced from PubChem CID 12484479[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling 4-Chlorobutan-2-ol to prevent

exposure through inhalation, skin contact, or eye contact.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorobutan-2-ol
https://www.benchchem.com/product/b1280204?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280204?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Recommended Equipment
Specifications and Best
Practices

Hand Protection Chemical-resistant gloves

For prolonged contact or

immersion: Butyl rubber or

Viton™ gloves are

recommended for their high

resistance to a broad range of

chemicals, including

halogenated organic

compounds[2][3]. For

incidental splash contact:

Nitrile gloves may be used, but

they should be inspected for

any signs of degradation and

replaced immediately after

contact[4][5][6]. Always inspect

gloves for integrity before use.

Eye and Face Protection Safety goggles and face shield

Wear chemical splash goggles

that provide a complete seal

around the eyes. A face shield

should be worn in conjunction

with goggles, especially when

there is a risk of splashing.

Skin and Body Protection
Chemical-resistant lab coat or

apron

A flame-resistant lab coat worn

over personal clothing is

required. For larger quantities

or tasks with a higher risk of

splashing, a chemical-resistant

apron or coveralls should be

used.

Respiratory Protection Organic vapor respirator All handling of 4-Chlorobutan-

2-ol should be conducted in a

certified chemical fume hood. If

a fume hood is not available or

if there is a risk of exceeding
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exposure limits, a NIOSH-

approved respirator with

organic vapor cartridges is

required.

Safe Handling and Operational Plan
A systematic approach to handling 4-Chlorobutan-2-ol is crucial for maintaining a safe

laboratory environment.

Step-by-Step Handling Procedure:

Preparation:

Conduct a thorough risk assessment for the specific experiment.

Ensure a certified chemical fume hood is operational.

Verify that an emergency eyewash station and safety shower are accessible.

Assemble all necessary equipment, including appropriate glassware and labeled waste

containers.

Inspect all PPE for defects before donning.

Handling:

Perform all manipulations of 4-Chlorobutan-2-ol inside the chemical fume hood.

Ground and bond containers when transferring to prevent static discharge.

Use spark-proof tools.

Avoid heating the substance near open flames or other ignition sources.

Keep containers tightly closed when not in use.

Emergency Procedures:
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Spills: In case of a small spill inside a fume hood, absorb the material with an inert

absorbent (e.g., vermiculite, sand). For larger spills, evacuate the area and contact the

institution's Environmental Health and Safety (EHS) department.

Skin Contact: Immediately flush the affected area with copious amounts of water for at

least 15 minutes and remove contaminated clothing.

Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek medical attention.

Ingestion: Do NOT induce vomiting. Seek immediate medical attention.

Disposal Plan
Proper disposal of 4-Chlorobutan-2-ol and its contaminated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Disposal Steps:

Waste Identification: 4-Chlorobutan-2-ol is a halogenated organic compound.

Container Selection: Use a designated, properly labeled, and leak-proof container for

halogenated organic waste.

Segregation:

DO NOT mix halogenated waste with non-halogenated waste.

Keep aqueous waste separate from organic waste.

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

("4-Chlorobutan-2-ol"), and the approximate concentration.

Storage: Store the sealed waste container in a designated satellite accumulation area away

from heat and ignition sources.
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Disposal Request: Contact your institution's EHS department to arrange for the pickup and

disposal of the hazardous waste.

Workflow for Handling 4-Chlorobutan-2-ol
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Caption: Workflow for the safe handling and disposal of 4-Chlorobutan-2-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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